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N-methyl-2-(4-

nitrophenoxy)ethanamine

Cat. No.: B1315212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-methyl-2-(4-nitrophenoxy)ethanamine, with the CAS registry number 60814-17-7, is a

chemical compound of interest in various research and development sectors. This technical

guide provides a summary of its known physical and chemical properties based on available

data. Due to the limited publicly accessible information, this document focuses on presenting

the confirmed data and identifying areas where information is currently unavailable.

Core Physical and Chemical Properties
A certificate of analysis for a sample of N-methyl-2-(4-nitrophenoxy)ethanamine described it

as a "Yellow Solid". The same source indicated a high purity of 98.14% as determined by High-

Performance Liquid Chromatography (HPLC) and a weight loss of 0.06% on thermogravimetric

analysis (TGA). The compound is reported to be soluble in acetonitrile.

The following table summarizes the key physicochemical data that has been identified for N-
methyl-2-(4-nitrophenoxy)ethanamine.
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Property Value Source

CAS Number 60814-17-7 Multiple Sources

Molecular Formula C₉H₁₂N₂O₃ Multiple Sources

Molecular Weight 196.20 g/mol Multiple Sources

Physical Description Yellow Solid Certificate of Analysis

Purity (by HPLC) 98.14% Certificate of Analysis

Solubility Soluble in Acetonitrile Material Safety Data Sheet

Melting Point Data not available -

Boiling Point Data not available -

It is important to note that critical experimental data, specifically the melting and boiling points,

are not readily available in the public domain.

Experimental Protocols
Detailed experimental protocols for the synthesis of N-methyl-2-(4-nitrophenoxy)ethanamine
are not explicitly described in the available literature. However, a general synthetic route for a

related, more complex molecule, N-methyl-2-(4-nitrophenoxy)-N-[2-(4-

nitrophenyl)ethyl]ethanamine, has been documented. This synthesis involves a coupling

reaction followed by a methylation step. While not directly applicable, it may provide a

conceptual framework for a potential synthesis of the target molecule.

Conceptual Synthesis Workflow (Based on a related compound):

4-Nitrophenol

N-methyl-2-(4-nitrophenoxy)ethanamine

Etherification

2-(Methylamino)ethanol
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Caption: Conceptual synthesis pathway for N-methyl-2-(4-nitrophenoxy)ethanamine.

Signaling Pathways and Logical Relationships
There is currently no available information in the public domain regarding any signaling

pathways or specific biological mechanisms of action directly involving N-methyl-2-(4-
nitrophenoxy)ethanamine. Research into the biological activity of this compound is not widely

reported.

The logical relationship for any experimental investigation would follow a standard scientific

method workflow.

General Experimental Workflow:

Hypothesis Formulation Experimental Design Data Collection & Analysis Conclusion

Define Research Question Select Model & Methods Define Controls Perform Experiment Analyze Results Draw Conclusions

Click to download full resolution via product page

Caption: A generalized workflow for scientific experimentation.

Conclusion
This technical guide consolidates the currently available physical and chemical property data

for N-methyl-2-(4-nitrophenoxy)ethanamine. While some fundamental properties have been

identified, there are significant gaps in the publicly accessible data, particularly concerning its

thermodynamic properties, detailed synthetic protocols, and biological activity. Further

experimental investigation is required to fully characterize this compound. Researchers and

drug development professionals are advised to perform their own analytical testing to confirm

these properties and to determine others that are not yet documented.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1315212?utm_src=pdf-body-img
https://www.benchchem.com/product/b1315212?utm_src=pdf-body
https://www.benchchem.com/product/b1315212?utm_src=pdf-body
https://www.benchchem.com/product/b1315212?utm_src=pdf-body
https://www.benchchem.com/product/b1315212?utm_src=pdf-body-img
https://www.benchchem.com/product/b1315212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-
methyl-2-(4-nitrophenoxy)ethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315212#n-methyl-2-4-nitrophenoxy-ethanamine-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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